Cas no 31432-45-8 (Sodium Nitrate-15N)

• Product Name: Sodium Nitrate-15N
• CAS No: 31432-45-8
• MF: NNaO₃
• MW: 85.9880800247192
• MDL: MFCD00084240
• CID: 304879
• PubChem ID: 24872600
• Update Time: 2025-10-28

Sodium Nitrate-15N Chemical and Physical Properties

Names and Identifiers

• Nitric-15N acid, sodiumsalt (8CI,9CI)
• Sodium nitrate -15N
• ammonium dibasic phosphate
• sodium;dioxido(oxo)(15N)azanium
• Sodium nitrate-15N, 10 atom % 15N
• MFCD00084240
• Sodium nitrate-15N
• 31432-45-8
• Sodium nitrate-15N, 25-30 atom % 15N
• J-018425
• Sodium nitrate-(15-N)
• DTXSID70466018
• UNII-0GNX7H7XF7
• Sodium dioxido(oxo)azanium
• Sodium nitrate-15N, 5 atom % 15N
• Sodium nitrate-15N, >=98 atom % 15N, >=99% (CP)
• Sodium nitrate-15N, 60 atom % 15N
• Nitric-15N acid, sodium salt
• Sodium nitrate N-15
• 0GNX7H7XF7
• SODIUM NITRATE (15N, 98%+)
• Sodium Nitrate-15N

• MDL： MFCD00084240
• Inchi： 1S/NO3.Na/c2-1(3)4;/q-1;+1/i1+1;
• InChI Key： VWDWKYIASSYTQR-YTBWXGASSA-N
• SMILES： [Na+].[O-][15N+](=O)[O-]

Computed Properties

• Exact Mass: 85.97460
• Monoisotopic Mass: 85.97462204g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Color/Form: Colorless crystals or white particles.
• Melting Point: 306 °C(lit.)
• PSA: 68.88000
• LogP: 0.28410
• Solubility: Soluble in water, slightly soluble in methanol and ethanol

Sodium Nitrate-15N Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H272,H302,H315,H319,H335
• Warning Statement： P220,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1498 5.1/PG 3
• WGK Germany：3
• Hazard Category Code： R8;R22;R36/37/38
• Safety Instruction： S17; S26; S27; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal nitrates
• Other Chemical Reagents
• Pesticide Chemicals Fertilizers
• Pesticide Chemicals

Additional information on Sodium Nitrate-15N

Sodium Nitrate-15N: A Comprehensive Overview

Sodium Nitrate-15N, also known as Sodium Nitrate with 15N Enrichment (CAS No. 31432-45-8), is a compound of significant importance in various scientific and industrial applications. This compound is a stable isotope of sodium nitrate, where the nitrogen atom is replaced with the nitrogen-15 isotope. The 15N enrichment provides unique properties that make it invaluable in research, agriculture, and environmental studies.

Sodium Nitrate-15N is widely used as a tracer in ecological and agricultural research to study nitrogen cycling and nutrient uptake in plants. Recent studies have highlighted its role in understanding the efficiency of nitrogen utilization in crops, which is critical for sustainable agriculture. For instance, researchers have employed Nitrogen Isotopic Enrichment techniques to track the movement of nitrogen from fertilizers to plant tissues, providing insights into optimizing fertilizer application and reducing environmental impact.

In the field of environmental science, Sodium Nitrate-15N serves as a tool for assessing water quality and identifying sources of nitrogen pollution. By analyzing the isotopic composition of nitrate in water bodies, scientists can determine whether contamination arises from natural sources or human activities such as agricultural runoff or industrial discharge. This application underscores the importance of Nitrogen Tracer Studies in environmental monitoring and management.

The synthesis of Sodium Nitrate-15N involves advanced chemical processes that ensure high purity and isotopic enrichment. Recent advancements in isotope production techniques have improved the efficiency and cost-effectiveness of manufacturing this compound. For example, innovative methods such as ion-exchange chromatography and thermal decomposition have been developed to achieve higher yields of Enriched Sodium Nitrate while maintaining its chemical stability.

One of the most promising areas of research involving Sodium Nitrate-15N is its application in biotechnology and medicine. Scientists are exploring its potential as a contrast agent in magnetic resonance imaging (MRI) due to its unique magnetic properties. Early-stage studies suggest that Nitrogen Isotopic Enrichment could enhance the sensitivity of MRI scans, enabling earlier detection of diseases such as cancer.

In addition to its scientific applications, Sodium Nitrate-15N plays a role in industrial processes where precise control over nitrogen content is essential. For example, it is used in the production of specialized fertilizers designed for high-value crops such as vegetables and ornamental plants. The use of Enriched Sodium Nitrate ensures consistent nutrient delivery, improving crop yield and quality.

Despite its numerous applications, handling Sodium Nitrate-15N requires careful consideration due to its chemical properties. While it is not classified as a hazardous material under normal conditions, proper storage and handling procedures are recommended to prevent contamination or degradation. Researchers are advised to follow standard laboratory safety protocols when working with this compound.

Recent breakthroughs in isotopic analysis have further expanded the utility of Sodium Nitrate-15N. Advanced mass spectrometry techniques now allow for precise measurement of nitrogen isotopes at extremely low concentrations, enabling more accurate tracing studies. This advancement has opened new avenues for research into nutrient dynamics in both terrestrial and aquatic ecosystems.

In conclusion, Sodium Nitrate-15N (CAS No. 31432-45-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its role as a tracer in ecological studies, environmental monitoring, and biotechnology highlights its significance in advancing scientific knowledge and technological innovation. As research continues to uncover new uses for this compound, its importance will undoubtedly grow in addressing global challenges such as food security and environmental sustainability.